Cas no 863558-57-0 (N-2-(4-ethylpiperazin-1-yl)-2-(pyridin-3-yl)ethylbenzenesulfonamide)

N-2-(4-ethylpiperazin-1-yl)-2-(pyridin-3-yl)ethylbenzenesulfonamide structure
863558-57-0 structure
Product Name:N-2-(4-ethylpiperazin-1-yl)-2-(pyridin-3-yl)ethylbenzenesulfonamide
CAS No:863558-57-0
MF:C19H26N4O2S
MW:374.500342845917
CID:6503481
Update Time:2025-07-20

N-2-(4-ethylpiperazin-1-yl)-2-(pyridin-3-yl)ethylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-2-(4-ethylpiperazin-1-yl)-2-(pyridin-3-yl)ethylbenzenesulfonamide
    • N-(2-(4-ethylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl)benzenesulfonamide
    • Benzenesulfonamide, N-[2-(4-ethyl-1-piperazinyl)-2-(3-pyridinyl)ethyl]-
    • Inchi: 1S/C19H26N4O2S/c1-2-22-11-13-23(14-12-22)19(17-7-6-10-20-15-17)16-21-26(24,25)18-8-4-3-5-9-18/h3-10,15,19,21H,2,11-14,16H2,1H3
    • InChI Key: RWUAJACIFLLRBN-UHFFFAOYSA-N
    • SMILES: C1(S(NCC(N2CCN(CC)CC2)C2=CC=CN=C2)(=O)=O)=CC=CC=C1

Experimental Properties

  • Density: 1.208±0.06 g/cm3(Predicted)
  • Boiling Point: 540.7±60.0 °C(Predicted)
  • pka: 10.62±0.40(Predicted)

N-2-(4-ethylpiperazin-1-yl)-2-(pyridin-3-yl)ethylbenzenesulfonamide Pricemore >>

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Additional information on N-2-(4-ethylpiperazin-1-yl)-2-(pyridin-3-yl)ethylbenzenesulfonamide

Research Brief on N-2-(4-ethylpiperazin-1-yl)-2-(pyridin-3-yl)ethylbenzenesulfonamide (CAS: 863558-57-0)

N-2-(4-ethylpiperazin-1-yl)-2-(pyridin-3-yl)ethylbenzenesulfonamide (CAS: 863558-57-0) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. The presence of both the ethylpiperazine and pyridine moieties in its structure suggests potential interactions with a range of receptors and enzymes, making it a subject of intense research.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. One of the key findings is its ability to act as a selective inhibitor of certain kinase enzymes, which are often implicated in cancer and inflammatory diseases. Preliminary in vitro and in vivo studies have demonstrated its efficacy in inhibiting cell proliferation and reducing inflammatory responses, highlighting its potential as a therapeutic agent. Furthermore, the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties, has been investigated to assess its suitability for further development.

In addition to its therapeutic potential, the synthesis and optimization of N-2-(4-ethylpiperazin-1-yl)-2-(pyridin-3-yl)ethylbenzenesulfonamide have been explored to improve its bioavailability and reduce potential side effects. Recent advancements in synthetic chemistry have enabled the development of more efficient and scalable routes for its production, which is crucial for its transition from the laboratory to clinical trials. Structural-activity relationship (SAR) studies have also been conducted to identify key modifications that enhance its potency and selectivity.

The safety and toxicological profile of this compound have been another area of focus. Preclinical studies have assessed its acute and chronic toxicity, genotoxicity, and potential for drug-drug interactions. These studies are essential for ensuring its safety in human trials and for meeting regulatory requirements. Early results indicate a favorable safety profile, although further investigations are needed to fully understand its long-term effects.

Looking ahead, the future research directions for N-2-(4-ethylpiperazin-1-yl)-2-(pyridin-3-yl)ethylbenzenesulfonamide include its evaluation in more complex disease models and its potential combination with other therapeutic agents. The compound's unique mechanism of action and its ability to target multiple pathways make it a promising candidate for combination therapies, particularly in diseases with complex etiologies such as cancer and autoimmune disorders. Additionally, efforts are underway to explore its applications beyond its current scope, including its potential use in neurological and infectious diseases.

In conclusion, N-2-(4-ethylpiperazin-1-yl)-2-(pyridin-3-yl)ethylbenzenesulfonamide (CAS: 863558-57-0) represents a significant advancement in the field of medicinal chemistry. Its promising pharmacological properties, coupled with ongoing research to optimize its synthesis and safety profile, position it as a potential therapeutic agent for a range of diseases. Continued research and development efforts will be crucial in unlocking its full potential and bringing it closer to clinical application.

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